Cas no 2248322-22-5 (tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2248322-22-5
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5248005
• PubChem ID: 165871852
• Update Time: 2025-05-19

tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3-pyrrolidinyl)-, 1,1-dimethylethyl ester
• tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C11H18N4O2/c1-11(2,3)17-10(16)9-7-15(14-13-9)8-4-5-12-6-8/h7-8,12H,4-6H2,1-3H3
• InChI Key： PNMBQRIJOQZDIA-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C=C(C(OC(C)(C)C)=O)N=N1

Additional information on tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248322-22-5)

The compound tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248322-22-5) is a highly versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure, combining a pyrrolidine ring with a 1,2,3-triazole moiety and a tert-butyl carboxylate group, makes it a valuable building block for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory agents.

In recent years, the demand for triazole-based compounds has surged, driven by their wide-ranging biological activities and applications in click chemistry. The tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. Its CAS No. 2248322-22-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and bioconjugation strategies.

One of the key advantages of this compound is its compatibility with microwave-assisted synthesis and flow chemistry, two cutting-edge techniques that are revolutionizing modern organic synthesis. These methods align with the industry's push toward green chemistry and sustainable manufacturing, topics that dominate current scientific discourse. The pyrrolidine-triazole scaffold also exhibits promising structure-activity relationships (SAR), making it a focal point for researchers investigating GPCR-targeted therapies and kinase inhibitors.

From a commercial perspective, tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate is gaining traction as a custom synthesis product, with suppliers offering it in various quantities to meet diverse research needs. Its stability under standard storage conditions and compatibility with common N-protecting groups further enhance its utility. As the pharmaceutical industry continues to explore fragment-based drug design, this compound’s modular structure positions it as a valuable asset for high-throughput screening campaigns.

In summary, tert-butyl 1-(pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248322-22-5) represents a compelling case study in the intersection of heterocyclic chemistry and drug development. Its multifaceted applications, coupled with the rising interest in bioorthogonal chemistry and precision medicine, ensure its relevance in both academic and industrial settings for years to come.